Cas no 605630-42-0 (7-Chloro-9,9-dimethyl-N,N-diphenyl-9H-fluoren-2-amine)

7-Chloro-9,9-dimethyl-N,N-diphenyl-9H-fluoren-2-amine structure
605630-42-0 structure
Product Name:7-Chloro-9,9-dimethyl-N,N-diphenyl-9H-fluoren-2-amine
CAS No:605630-42-0
MF:C27H22ClN
MW:395.923285961151
CID:2834836
PubChem ID:59025070
Update Time:2025-04-21

7-Chloro-9,9-dimethyl-N,N-diphenyl-9H-fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

    • 605630-42-0
    • 7-CHLORO-9,9-DIMETHYL-N,N-DIPHENYL-9H-FLUOREN-2-AMINE
    • DTXSID60730871
    • SCHEMBL14340291
    • 7-Chloro-9,9-dimethyl-N,N-diphenyl-9H-fluoren-2-amine
    • Inchi: 1S/C27H22ClN/c1-27(2)25-17-19(28)13-15-23(25)24-16-14-22(18-26(24)27)29(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-18H,1-2H3
    • InChI Key: YKOVAOZWBDOWNM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C3C=CC(=CC=3C(C)(C)C=2C=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 395.1440774Da
  • Monoisotopic Mass: 395.1440774Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 3.2Ų
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